5-Fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline

• Molecular Formula: C22H21FN2
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 5-fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline
• InChI: InChI=1S/C22H21FN2/c1-21(2)19-16(9-7-10-17(19)23)20(25-22(21,3)4)15-12-14-8-5-6-11-18(14)24-13-15/h5-13H,1-4H3
• InChI Key: GNUDLKJUYSXMNO-UHFFFAOYSA-N
• SMILES: CC1(C2=C(C=CC=C2F)C(=NC1(C)C)C3=CC4=CC=CC=C4N=C3)C

Description

5-Fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline, also known as LSN3213128, is a novel compound that has garnered interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-Fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline is not fully understood. However, studies have suggested that it may bind to amyloid fibrils and disrupt their formation, which could potentially slow or prevent the progression of Alzheimer's disease. In addition, 5-Fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline has been shown to induce cell death in cancer cells by activating the apoptotic pathway.
Biochemical and Physiological Effects:
5-Fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline has been shown to have low toxicity and high stability in vitro. In addition, it has been reported to have good cell permeability and high binding affinity for amyloid fibrils. However, its effects on biochemical and physiological processes in vivo are not yet fully understood.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-Fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, its low solubility in water can make it difficult to work with in some experiments. In addition, more studies are needed to fully understand its effects in vivo.

Future Directions

There are several future directions for research on 5-Fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline. One area of interest is its potential as a therapeutic agent for Alzheimer's disease and other neurodegenerative diseases. In addition, further studies are needed to fully understand its mechanism of action and effects on biochemical and physiological processes in vivo. Finally, 5-Fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline could potentially be modified to improve its solubility and bioavailability, which would make it more suitable for use in clinical settings.

Synthesis Methods

The synthesis of 5-Fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline involves the reaction of 5-fluoro-3,4-dimethylquinoline with 3,4-diiodoisoquinoline in the presence of a palladium catalyst. The product is then purified using column chromatography to obtain the final compound. This method has been reported to yield 5-Fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline with a high purity and yield.

Scientific Research Applications

5-Fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline has shown potential in various scientific research applications. One of the most promising areas of research is its use as a fluorescent probe for the detection of amyloid fibrils in Alzheimer's disease. In addition, 5-Fluoro-3,3,4,4-tetramethyl-1-quinolin-3-ylisoquinoline has been studied for its potential as a therapeutic agent for cancer and neurodegenerative diseases.